Cas no 2138076-54-5 (rac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride, cis)

• Product Name: rac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride, cis
• CAS No: 2138076-54-5
• CID: 4640632
• PubChem ID: 132353982
• Update Time: 2025-06-11

rac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,7aR)-N-methyl-octahydropyrano[3,4-c]pyrrole-7a-carboxamide hydrochloride, cis
• rac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride, cis

Additional information on rac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride, cis

Professional Introduction torac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride, cis (CAS No. 2138076-54-5)

The compound rac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride, cis, identified by its CAS number 2138076-54-5, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The stereochemistry of the compound, specifically the cis configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their pharmacological properties. The scaffold of octahydropyrano3,4-cpyrrole is particularly noteworthy due to its ability to mimic natural products and exhibit diverse biological activities. The presence of a carboxamide group at the 7a position and a methyl group at the 3a position further enhances the compound's potential as a pharmacophore. This specific arrangement contributes to its stability and bioavailability, making it an attractive candidate for further investigation.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its pharmacokinetic properties. These characteristics are essential for ensuring effective drug delivery and absorption in vivo. The compound's solubility profile is particularly important for formulation development, as it allows for the creation of more efficient and targeted drug delivery systems.

Recent studies have highlighted the importance of stereochemistry in medicinal chemistry. The cis configuration of rac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride is critical for its biological activity. Research has shown that the spatial arrangement of functional groups can significantly influence a molecule's interaction with biological targets. In this case, the stereochemistry affects the compound's binding affinity and selectivity, which are key factors in determining its therapeutic efficacy.

The carboxamide group at the 7a position is particularly interesting from a chemical biology perspective. This functional group is known to participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding and receptor-ligand interactions. The presence of this group in rac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride suggests that it may interact with biological targets in a manner similar to other carboxamide-containing compounds that have demonstrated therapeutic potential.

Furthermore, the methyl group at the 3a position contributes to the compound's overall steric profile. This substitution can influence both the electronic properties and the spatial orientation of the molecule, which are important factors in determining its biological activity. The combination of these structural features makes rac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride a promising candidate for further exploration in drug discovery.

In conclusion, rac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride represents a significant advancement in medicinal chemistry due to its unique structural properties and potential applications in drug development. The stereochemistry of the compound, specifically its cis configuration, plays a crucial role in determining its biological activity and interaction with biological targets. The presence of key functional groups such as the carboxamide group at the 7a position and the methyl group at the 3a position enhances its potential as a pharmacophore. These characteristics make rac-(3aR,7aR)-N-methyl-octahydropyrano3,4-cpyrrole-7a-carboxamide hydrochloride an attractive candidate for further investigation and development into novel therapeutic agents.